BENGHE Foundational & Exploratory

Check Availability & Pricing

What are the physical and chemical properties
of Chloromethyl Ethyl Carbonate?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloromethyl Ethyl Carbonate

Cat. No.: B127132

Chloromethyl Ethyl Carbonate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chloromethyl ethyl carbonate (CMEC) is a reactive organic compound of significant interest
in pharmaceutical and chemical synthesis. Its bifunctional nature, incorporating both a reactive
chloromethyl group and an ethyl carbonate moiety, makes it a versatile reagent and an
important intermediate. This document provides an in-depth overview of the known physical
and chemical properties of Chloromethyl Ethyl Carbonate, detailed experimental protocols
for property determination and synthesis, and a summary of its chemical reactivity and safety
considerations. All quantitative data is presented in structured tables for clarity and ease of
comparison.

Chemical Identity and Structure
o |[UPAC Name: chloromethyl ethyl carbonate

e CAS Number: 35179-98-7[1]

e Molecular Formula: CaH7ClO3[1]
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e Molecular Weight: 138.55 g/mol [1]
e Canonical SMILES: CCOC(=0)OCCI

e InChl Key: RTFGZMKXMSDULM-UHFFFAOYSA-N[1]

Physical Properties

Chloromethyl ethyl carbonate is a colorless and transparent liquid at room temperature.[2] A

summary of its key physical properties is provided in Table 1.

Table 1: Physical Properties of Chloromethyl Ethyl Carbonate

Property Value Reference(s)
Appearance (-Jok-)rless and transparent 2]
liquid
Density 1.2+0.1 g/cm3 [3]
Boiling Point 135.1 + 23.0 °C at 760 mmHg [3]
Flash Point 475+ 21.6 °C [3]
Refractive Index 1.414 [3]
Vapor Pressure 7.8 £ 0.2 mmHg at 25°C [3]
Solubility Sparingly soluble in water. ]

Soluble in organic solvents.

Chemical Properties and Reactivity

3.1. Stability

Chloromethyl ethyl carbonate is stable under normal storage conditions.[5] It should be

stored in a cool, dry place away from sources of ignition.[6]

3.2. Reactivity
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The reactivity of chloromethyl ethyl carbonate is primarily dictated by the presence of the
chloromethyl group, which is susceptible to nucleophilic substitution reactions. This makes it a
useful reagent for introducing the ethoxycarbonyloxymethyl group onto various nucleophiles,
such as alcohols, phenols, and amines. This reactivity is leveraged in the synthesis of prodrugs
to enhance the bioavailability of parent drug molecules. For instance, it is used in the
preparation of hepatitis C virus NS3 protease inhibitors and PMPA prodrugs with antiretroviral
activity.[7]

3.3. Hydrolysis

While specific data on the hydrolysis of chloromethyl ethyl carbonate is not readily available,
similar compounds with chloromethyl groups can undergo hydrolysis, potentially accelerated by
microwave irradiation, to yield the corresponding hydroxymethyl compounds.[8]

3.4. Thermal Decomposition

At elevated temperatures, chloromethyl ethyl carbonate may emit toxic fumes.[9] The
thermal decomposition of organic carbonates can be complex, potentially leading to the
formation of various smaller molecules and oligomers.[10][11]

Experimental Protocols
4.1. Synthesis of Chloromethyl Ethyl Carbonate

A representative experimental protocol for the synthesis of chloromethyl ethyl carbonate is
as follows:[4]

¢ Reaction Setup: Combine chloromethyl chloroformate (19 mL) and dichloromethane (300
mL) in a reaction vessel and cool the mixture in an ice bath.

o Addition of Reagents: Prepare a solution of ethanol (11.7 mL) and triethylamine (30.7 mL) in
dichloromethane (100 mL). Add this solution dropwise to the cooled reaction mixture over
approximately one hour.

» Reaction Monitoring: Allow the reaction to proceed for 3.5 hours.
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o Workup: Filter the reaction mixture and concentrate the filtrate to obtain a residue. Partition
the residue between diethyl ether and water.

 Purification: Separate the organic layer, dry it over magnesium sulfate (MgSOa), filter, and
evaporate the solvent in vacuo to yield ethyl chloromethyl carbonate.

4.2. Determination of Physical Properties

Standardized methods, such as those developed by ASTM International, are recommended for
the accurate determination of physical properties.

e Density: The density of liquid chemicals can be determined using a digital density meter
according to ASTM D4052.[2][9] This method involves introducing a volume of the liquid
sample into an oscillating U-tube and using the change in oscillation frequency to determine
the density.[3] Alternatively, ASTM D1475 can be used, which involves calculating density
from precise mass and volume measurements using a pycnometer or a "weight-per-gallon”
cup.[6]

e Boiling Point: The boiling point can be determined by simple distillation, as described in
ASTM D1078, where the temperature at which the liquid actively distills is recorded.[12] For
smaller sample volumes, the Thiele tube method is a suitable alternative.[13][14] This
method involves heating the sample in a small tube with an inverted capillary; the boiling
point is the temperature at which liquid is drawn into the capillary upon cooling after a steady
stream of bubbles has been observed.[14]

¢ Flash Point: The flash point can be determined using a closed-cup tester. The Pensky-
Martens closed-cup method (ASTM D93) is suitable for liquids like chloromethyl ethyl
carbonate.[7][15] This test involves heating the sample in a closed cup and intermittently
introducing an ignition source until a flash is observed.[7]

Spectroscopic Data

While a comprehensive public database of spectroscopic data for chloromethyl ethyl
carbonate is limited, 13C NMR spectra are available through resources like PubChem.[1]
Researchers can obtain compound-specific data such as NMR, HPLC, and LC-MS from
commercial suppliers upon request.[16]
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Safety and Handling

Chloromethyl ethyl carbonate is a hazardous chemical and requires careful handling.

6.1. GHS Classification[1]

o Flammable Liquids: Category 3 (H226: Flammable liquid and vapor)

o Skin Corrosion/Irritation: Category 1B (H314: Causes severe skin burns and eye damage)

6.2. Handling Precautions[6]

Avoid breathing vapor, mist, or gas.

Avoid contact with skin and eyes.

Use in a well-ventilated area.

Facilities should be equipped with an eyewash station and a safety shower.

Keep away from sources of ignition.

Store in a tightly closed container in a dry area.

6.3. Personal Protective Equipment (PPE)[6]

o Eye Protection: Wear chemical splash goggles.

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

6.4. First Aid Measures|[6]

o Eyes: Flush with plenty of water for at least 15 minutes, occasionally lifting the upper and
lower eyelids. Get immediate medical attention.
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o Skin: Get immediate medical attention. Flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.

 Ingestion: Get medical aid. Wash mouth out with water.

e Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.

Logical Relationships of Properties

The following diagram illustrates the relationship between the chemical structure of
chloromethyl ethyl carbonate and its key properties, reactivity, and applications.
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Figure 1. Interrelationship of Chloromethyl Ethyl Carbonate's Structure, Properties, and
Applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b127132#what-are-the-physical-and-chemical-
properties-of-chloromethyl-ethyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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